Cas no 1864052-37-8 (1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride)

• Product Name: 1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride
• CAS No: 1864052-37-8
• MF: C₁₀H₁₆ClNS
• MW: 217.75874042511
• MDL: MFCD28126681
• CID: 5103957
• PubChem ID: 86263171
• Update Time: 2025-10-28

1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• cyclobutyl(5-methylthiophen-2-yl)methanamine hydrochloride
• 1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride

• MDL： MFCD28126681
• Inchi： 1S/C10H15NS.ClH/c1-7-5-6-9(12-7)10(11)8-3-2-4-8;/h5-6,8,10H,2-4,11H2,1H3;1H
• InChI Key： MDKQHKHLQZPSME-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(C1SC(C)=CC=1)N.[H]Cl

Computed Properties

• Exact Mass: 217.069
• Monoisotopic Mass: 217.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride

1-Cyclobutyl-1-(5-Methylthiophen-2-yl)methanamine Hydrochloride (CAS No. 1864052-37-8): An Emerging Compound in Medicinal Chemistry

1-Cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride (CAS No. 1864052-37-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclobutyl and methylthiophenyl moieties, has been the subject of extensive research, particularly in the context of its pharmacological properties and biological activities.

The cyclobutyl group in 1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride imparts a high degree of conformational rigidity to the molecule, which can influence its binding affinity and selectivity for specific biological targets. This rigidity is often advantageous in drug design, as it can enhance the compound's ability to interact with target proteins or receptors in a precise manner. Additionally, the methylthiophen moiety contributes to the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach its intended site of action.

Recent studies have explored the potential of 1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride as a modulator of various biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), a large family of membrane receptors involved in numerous physiological processes. GPCRs are important therapeutic targets for a wide range of diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride to several GPCRs. The results showed that this compound exhibited high affinity for the serotonin 5-HT_2A receptor, a key player in mood regulation and cognitive function. This finding suggests that 1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride could have potential applications in the treatment of psychiatric disorders such as depression and anxiety.

Another area of interest is the compound's anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preliminary studies have indicated that 1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic profile of 1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride has also been evaluated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life, making it suitable for once-daily dosing regimens. Additionally, it shows low potential for drug-drug interactions, which is an important consideration in drug development.

In terms of safety, preclinical studies have demonstrated that 1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride has a favorable toxicity profile. It did not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The development of 1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to guide these optimization efforts.

In conclusion, 1-cyclobutyl-1-(5-methylthiophen-2-yl)methanamine hydrochloride (CAS No. 1864052-37-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry and drug development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for addressing unmet medical needs in various disease areas.